5alpha-Androst-2-en-17beta-ol, 3-(octyloxy)-
5alpha-Androst-2-en-17beta-ol, 3-(octyloxy)-
Brand Name:
Vulcanchem
CAS No.:
1252-02-4
VCID:
VC0074733
InChI:
InChI=1S/C27H46O2/c1-4-5-6-7-8-9-18-29-21-14-16-26(2)20(19-21)10-11-22-23-12-13-25(28)27(23,3)17-15-24(22)26/h14,20,22-25,28H,4-13,15-19H2,1-3H3/t20-,22-,23-,24-,25-,26-,27-/m0/s1
SMILES:
CCCCCCCCOC1=CCC2(C(C1)CCC3C2CCC4(C3CCC4O)C)C
Molecular Formula:
C27H46O2
Molecular Weight:
402.7 g/mol
5alpha-Androst-2-en-17beta-ol, 3-(octyloxy)-
CAS No.: 1252-02-4
Main Products
VCID: VC0074733
Molecular Formula: C27H46O2
Molecular Weight: 402.7 g/mol
CAS No. | 1252-02-4 |
---|---|
Product Name | 5alpha-Androst-2-en-17beta-ol, 3-(octyloxy)- |
Molecular Formula | C27H46O2 |
Molecular Weight | 402.7 g/mol |
IUPAC Name | (5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-octoxy-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol |
Standard InChI | InChI=1S/C27H46O2/c1-4-5-6-7-8-9-18-29-21-14-16-26(2)20(19-21)10-11-22-23-12-13-25(28)27(23,3)17-15-24(22)26/h14,20,22-25,28H,4-13,15-19H2,1-3H3/t20-,22-,23-,24-,25-,26-,27-/m0/s1 |
Standard InChIKey | QWVWSSMJOIVOQR-QFRXHQPMSA-N |
Isomeric SMILES | CCCCCCCCOC1=CC[C@]2([C@H](C1)CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4O)C)C |
SMILES | CCCCCCCCOC1=CCC2(C(C1)CCC3C2CCC4(C3CCC4O)C)C |
Canonical SMILES | CCCCCCCCOC1=CCC2(C(C1)CCC3C2CCC4(C3CCC4O)C)C |
PubChem Compound | 253094 |
Last Modified | Nov 11 2021 |
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